Cas no 1019499-22-9 (N-(2-methoxyethyl)thiolan-3-amine)

• Product Name: N-(2-methoxyethyl)thiolan-3-amine
• CAS No: 1019499-22-9
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 4567821
• Update Time: 2025-05-23

N-(2-methoxyethyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)thiolan-3-amine

• Inchi： 1S/C7H15NOS/c1-9-4-3-8-7-2-5-10-6-7/h7-8H,2-6H2,1H3
• InChI Key： LKVZRMKXUHQEBE-UHFFFAOYSA-N
• SMILES： S1CC(CC1)NCCOC

Computed Properties

• Exact Mass: 161.087435g/mol
• Monoisotopic Mass: 161.087435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.27g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

N-(2-methoxyethyl)thiolan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-methoxyethyl)thiolan-3-amine

Comprehensive Guide to N-(2-methoxyethyl)thiolan-3-amine (CAS No. 1019499-22-9): Properties, Applications, and Market Insights

N-(2-methoxyethyl)thiolan-3-amine (CAS No. 1019499-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiolane ring and methoxyethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its structural flexibility and reactivity.

The molecular structure of N-(2-methoxyethyl)thiolan-3-amine combines a five-membered thiolane ring with an amine group linked to a 2-methoxyethyl side chain. This configuration imparts distinct physicochemical properties, including moderate polarity and solubility in common organic solvents. Such characteristics make it an attractive candidate for applications in drug discovery, where amine-containing scaffolds are highly sought after for their ability to interact with biological targets.

In recent years, the demand for N-(2-methoxyethyl)thiolan-3-amine has surged, driven by its role in the development of small-molecule therapeutics. The compound's ability to serve as a building block for more complex structures aligns with current trends in precision medicine and targeted drug delivery. Pharmaceutical companies are particularly interested in its potential to enhance the bioavailability and efficacy of new drug candidates.

From a synthetic chemistry perspective, N-(2-methoxyethyl)thiolan-3-amine offers several advantages. Its thiolane ring provides stability while allowing for further functionalization, making it a valuable intermediate in multi-step syntheses. Researchers have successfully utilized this compound in the preparation of heterocyclic derivatives, which are prevalent in many FDA-approved drugs. The methoxyethyl moiety further enhances its utility by improving solubility and metabolic stability.

The global market for N-(2-methoxyethyl)thiolan-3-amine is expected to grow steadily, with projections indicating increased adoption in biopharmaceutical applications. As the industry shifts toward more sustainable chemistry practices, this compound's efficient synthesis routes and potential for green chemistry adaptations position it as a future-proof investment. Manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and scalability.

Quality control is paramount when working with N-(2-methoxyethyl)thiolan-3-amine. Reputable suppliers provide comprehensive analytical data, including HPLC purity profiles and spectroscopic characterization (NMR, MS). These quality assurances are critical for researchers who require high-purity materials for sensitive applications. The compound typically appears as a clear to pale yellow liquid at room temperature, with storage recommendations emphasizing protection from moisture and light.

Emerging research directions for N-(2-methoxyethyl)thiolan-3-amine include its potential in catalysis and material science. Some studies have explored its use as a ligand in transition metal catalysis, where its amine functionality can coordinate to metal centers. Additionally, materials scientists are investigating its incorporation into functional polymers that could have applications in specialized coatings or membranes.

For laboratories considering working with N-(2-methoxyethyl)thiolan-3-amine, proper handling procedures should be followed despite its non-hazardous classification. Standard organic chemistry safety protocols apply, including the use of appropriate PPE and fume hoods when handling the neat compound. The material safety data sheet (MSDS) should always be consulted prior to use, with particular attention to storage conditions and incompatibilities.

The synthesis of N-(2-methoxyethyl)thiolan-3-amine typically involves amine protection strategies and subsequent deprotection, with yields optimized through careful control of reaction parameters. Recent advancements in flow chemistry have shown promise for scaling up production while maintaining high purity standards. These technological improvements are making the compound more accessible to research institutions and industrial users alike.

Looking ahead, N-(2-methoxyethyl)thiolan-3-amine is poised to play an increasingly important role in medicinal chemistry. Its structural features align well with current drug design paradigms that emphasize molecular diversity and target engagement. As computational chemistry tools become more sophisticated, virtual screening of thiolane-containing compounds may reveal additional therapeutic applications for this valuable chemical building block.

For researchers seeking alternatives or complementary compounds, several structurally related molecules may be of interest. These include various thiolane derivatives and methoxyethylamine compounds that share some of the same chemical space. However, the specific combination of features in N-(2-methoxyethyl)thiolan-3-amine gives it unique advantages that continue to drive its adoption across multiple disciplines of chemical research and development.